Cas no 2320144-30-5 (1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one)
1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl)-1-methylpyridin-2(1H)-one
- 1-methyl-3-(3-pyrazol-1-yl-8-azabicyclo[3.2.1]octane-8-carbonyl)pyridin-2-one
- 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one
-
- Inchi: 1S/C17H20N4O2/c1-19-8-2-4-15(16(19)22)17(23)21-12-5-6-13(21)11-14(10-12)20-9-3-7-18-20/h2-4,7-9,12-14H,5-6,10-11H2,1H3
- InChI Key: JFINKGUTPMATOF-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CN(C)C1=O)N1C2CC(CC1CC2)N1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 571
- XLogP3: 1.1
- Topological Polar Surface Area: 58.4
1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6549-2102-2μmol |
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one |
2320144-30-5 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2102-5μmol |
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one |
2320144-30-5 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2102-10μmol |
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one |
2320144-30-5 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2102-20μmol |
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one |
2320144-30-5 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2102-1mg |
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one |
2320144-30-5 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2102-2mg |
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one |
2320144-30-5 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2102-3mg |
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one |
2320144-30-5 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2102-4mg |
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one |
2320144-30-5 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2102-5mg |
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one |
2320144-30-5 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6549-2102-10mg |
1-methyl-3-[3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl]-1,2-dihydropyridin-2-one |
2320144-30-5 | 10mg |
$118.5 | 2023-09-08 |
1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one Related Literature
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one
Comprehensive Overview of 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1,2-dihydropyridin-2-one (CAS No. 2320144-30-5)
The compound 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1,2-dihydropyridin-2-one, identified by its CAS No. 2320144-30-5, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and biochemical research. Its unique molecular framework combines a pyrazole moiety with an 8-azabicyclo[3.2.1]octane scaffold, offering intriguing possibilities for drug discovery and development. This article delves into its properties, applications, and relevance to contemporary scientific inquiries.
In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in targeting diverse biological pathways. The 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1,2-dihydropyridin-2-one structure aligns with this trend, as its pyrazole and dihydropyridinone components are frequently explored in kinase inhibition and enzyme modulation. Researchers are particularly interested in its potential as a selective binder for proteins involved in inflammatory and neurodegenerative diseases, topics that dominate current biomedical discussions.
The synthesis of CAS No. 2320144-30-5 involves multi-step organic transformations, often leveraging cross-coupling reactions and carbonylative cyclizations. These methods are pivotal in modern medicinal chemistry, as highlighted by frequent searches for "efficient heterocyclic synthesis techniques" and "green chemistry approaches." The compound's 8-azabicyclo[3.2.1]octane core further underscores its relevance to tropane alkaloid analogs, a hot topic in natural product-inspired drug design.
From a pharmacological perspective, the 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1,2-dihydropyridin-2-one exhibits promising bioavailability and metabolic stability, attributes frequently queried in AI-driven drug development platforms. Its logP and hydrogen bonding capacity suggest favorable membrane permeability, making it a candidate for central nervous system (CNS) therapeutics—a field experiencing exponential growth due to rising global neurological disorder rates.
Environmental and safety profiles of such compounds are also critical. While CAS No. 2320144-30-5 is not classified as hazardous, its biodegradation pathways and ecotoxicological impacts are subjects of ongoing research, reflecting broader societal concerns about sustainable chemistry. Searches for "benign by design molecules" and "low-toxicity pharmaceuticals" emphasize this shift toward eco-conscious science.
In conclusion, 1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carbonyl-1,2-dihydropyridin-2-one exemplifies the intersection of innovation and practicality in modern chemistry. Its structural complexity and therapeutic potential position it as a compelling subject for both academic and industrial investigations, resonating with today's emphasis on precision medicine and sustainable drug development.
2320144-30-5 (1-methyl-3-3-(1H-pyrazol-1-yl)-8-azabicyclo3.2.1octane-8-carbonyl-1,2-dihydropyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)